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Compound of Interest

Compound Name: Isobutyldimethoxymethylsilane

Cat. No.: B096940

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for isobutyldimethoxymethylsilane (CAS No. 18293-82-8). Due to the
limited availability of a complete Safety Data Sheet (SDS) for this specific compound, this guide
incorporates data from the closely related and structurally similar compound,
isobutyl(trimethoxy)silane, to provide a thorough understanding of the potential hazards and
necessary safety measures. All safety and handling protocols should be implemented with the
understanding that they are based on the best available data for a related substance and
should be adapted to specific laboratory and experimental conditions.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of
isobutyldimethoxymethylsilane is fundamental to its safe handling and use in research and
development. The following table summarizes key quantitative data for this compound.
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Property Value Reference
Molecular Formula C7H1802Si [1]
Molecular Weight 162.30 g/mol [1]
CAS Number 18293-82-8 [1]
Appearance Colorless liquid [1]
Boiling Point 63°C @ 40mmHg [1]
Flash Point 32°C [1]
Density 0.841 g/cm? [1]

Vapor Pressure

6.67 mmHg @ 25°C

[1]

Refractive Index

1.398

[1]

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

isobutyldimethoxymethylsilane is anticipated to share similar hazard classifications with

isobutyl(trimethoxy)silane. The primary hazards are summarized below.

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapor.[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[2]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Central Nervous

System)

H336: May cause drowsiness

or dizziness.[2]

Signal Word: Danger[2]

Hazard Pictograms:

e Flame (GHS02)
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o Exclamation Mark (GHSOQ7)

Safe Handling and Storage Protocols

Adherence to strict safety protocols is paramount when working with
isobutyldimethoxymethylsilane to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential. The following PPE is
recommended:

o Eye/Face Protection: Chemical safety goggles are mandatory. In situations with a higher risk
of splashing, a face shield should also be worn.

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile rubber, butyl rubber) are required. Gloves
should be inspected before each use and replaced immediately if signs of degradation
appear.

o Lab Coat: A flame-retardant lab coat should be worn at all times.
o Footwear: Closed-toe shoes are mandatory in any laboratory setting.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If ventilation is inadequate or there is a risk of inhaling vapors, a
NIOSH-approved respirator with an appropriate organic vapor cartridge should be used.

Engineering Controls

o Ventilation: All handling of isobutyldimethoxymethylsilane should be performed in a
certified chemical fume hood to minimize the concentration of airborne vapors.

e Ignition Sources: The compound is highly flammable. All sources of ignition, including open
flames, sparks, and hot surfaces, must be strictly excluded from the handling area. Use
explosion-proof electrical equipment.[2]
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e Grounding: Containers and receiving equipment should be grounded and bonded to prevent
the build-up of static electricity, which can be an ignition source.[2]

Storage

Proper storage is crucial to maintain the stability of the chemical and prevent hazardous
situations.

o Container: Store in the original, tightly sealed container.[2]

o Conditions: Keep in a cool, dry, and well-ventilated area away from heat and sources of
ignition.[2]

e Incompatible Materials: Store separately from strong oxidizing agents, acids, and bases.

Emergency Procedures
First-Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[3]

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), alcohol-resistant
foam, or water spray to cool containers.[2]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may spread the fire.
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» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.[2]

» Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).[5]

Accidental Release Measures

o Personal Precautions: Evacuate the area and eliminate all ignition sources. Wear
appropriate PPE as described in Section 3.1.

e Environmental Precautions: Prevent the spill from entering drains or waterways.
e Containment and Cleanup:
o Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

o Collect the absorbed material using non-sparking tools and place it in a suitable, labeled
container for hazardous waste disposal.

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling
isobutyldimethoxymethylsilane in a laboratory setting.
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Caption: Logical workflow for the safe handling of isobutyldimethoxymethylsilane.
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This guide is intended to provide a framework for the safe handling of
isobutyldimethoxymethylsilane. It is imperative that all users consult institutional safety
guidelines and conduct a thorough risk assessment before initiating any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of
Isobutyldimethoxymethylsilane: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b096940#safety-data-sheet-and-
handling-precautions-for-isobutyldimethoxymethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b096940?utm_src=pdf-body
https://www.benchchem.com/product/b096940?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/444065
https://www.chemicalbook.com/msds/diisobutyldimethoxysilane.pdf
https://datasheets.scbt.com/sc-281773.pdf
https://www.njalchemist.com/knowledge/information/3-chloroisobutylmethyldimethoxysilane-msds.html
https://www.njalchemist.com/knowledge/information/3-chloroisobutylmethyldimethoxysilane-msds.html
https://www.benchchem.com/product/b096940#safety-data-sheet-and-handling-precautions-for-isobutyldimethoxymethylsilane
https://www.benchchem.com/product/b096940#safety-data-sheet-and-handling-precautions-for-isobutyldimethoxymethylsilane
https://www.benchchem.com/product/b096940#safety-data-sheet-and-handling-precautions-for-isobutyldimethoxymethylsilane
https://www.benchchem.com/product/b096940#safety-data-sheet-and-handling-precautions-for-isobutyldimethoxymethylsilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

